Cas no 1804674-11-0 (5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine)
1804674-11-0 structure
Product Name:5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine
CAS No:1804674-11-0
MF:C8H5ClF2N2
MW:202.588507413864
CID:4808511
Update Time:2023-08-18
5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine
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- Inchi： 1S/C8H5ClF2N2/c1-4-5(9)3-13-6(2-12)7(4)8(10)11/h3,8H,1H3
- InChI Key： JXRAQZAPKUWJDX-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051549-1g |
5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine |
1804674-11-0 | 97% | 1g |
$1,564.50 | 2022-04-01 |
5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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